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Compound of Interest

Compound Name: 3-(Morpholinosulfonyl)aniline

Cat. No.: B185278

An In-depth Technical Guide to 3-
(Morpholinosulfonyl)aniline

CAS Number: 22184-97-0 Molecular Weight: 242.30 g/mol
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to provide a comprehensive overview of 3-
(Morpholinosulfonyl)aniline, a chemical compound of interest within the broader class of
sulfonamides. While specific detailed experimental protocols and established signaling
pathways for this exact molecule are not extensively documented in publicly available scientific
literature, this guide contextualizes its significance based on the known properties of its
constituent chemical moieties: the aniline, morpholine, and sulfonamide groups.

Physicochemical Data

A summary of the key quantitative data for 3-(Morpholinosulfonyl)aniline is presented below.
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Property Value Source
CAS Number 22184-97-0 [11[2][3][41[5]
Molecular Formula C10H14N203S [1][3]
Molecular Weight 242.30 g/mol [2]
Appearance Solid [1]

Context within Medicinal Chemistry

The Sulfonamide Group: The sulfonamide functional group, -S(=0)2-NRz, is a well-established
pharmacophore in medicinal chemistry. Historically, sulfonamides were among the first classes
of synthetic antimicrobial agents and continue to be developed for a wide range of therapeutic
applications, including antibacterial, antiviral, antidiabetic, and anticancer therapies.[2] Their
versatility stems from the ability to readily modify the substituents attached to the sulfonamide
core, which allows for the fine-tuning of physicochemical and biological properties.[2]

The Aniline Moiety: Aniline and its derivatives are fundamental building blocks in the synthesis
of numerous pharmaceuticals.[2] The prototypical antibacterial drug, sulfanilamide, is a classic
example of an aniline derivative bearing a sulfonamide group.[2] The amino group of the aniline
ring provides a convenient point for chemical modification, enabling the construction of more
complex molecular architectures.[2]

The Morpholine Ring: The morpholine ring is a common heterocyclic motif incorporated into
many approved drugs and investigational compounds. Its presence can improve the
pharmacokinetic properties of a molecule, such as solubility and metabolic stability. Morpholine
derivatives have been shown to exhibit a broad spectrum of biological activities, including
antiviral, antimicrobial, anticancer, and anti-inflammatory effects.

Potential Areas of Research

Given the established biological activities of its constituent parts, 3-
(Morpholinosulfonyl)aniline represents a scaffold that could be explored for various
therapeutic purposes. Research into this and related molecules could involve:
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» Synthesis of Analogs: The synthesis of a library of related compounds by modifying the
aniline or morpholine rings could lead to the discovery of molecules with enhanced potency
or selectivity for a particular biological target.

 Biological Screening: Screening 3-(Morpholinosulfonyl)aniline and its analogs against a
panel of biological targets, such as kinases, proteases, or microbial enzymes, could identify
potential therapeutic applications. For instance, derivatives of 4-(methylsulfonyl)aniline have
been investigated as potential anti-inflammatory agents with selectivity for the COX-2
enzyme.[6][7]

o Structure-Activity Relationship (SAR) Studies: A systematic investigation of how structural
modifications impact the biological activity of these molecules would be crucial for rational
drug design.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the synthesis or biological evaluation specifically of 3-
(Morpholinosulfonyl)aniline are not readily available in the scientific literature. Similarly, no
specific signaling pathways have been elucidated for this compound.

However, researchers interested in studying this molecule could adapt general protocols for the
synthesis and evaluation of other sulfonamide-containing compounds. For example, a potential
synthetic approach could involve the reaction of a corresponding sulfonyl chloride with
morpholine.

For biological evaluation, a starting point would be to screen the compound in assays relevant
to the known activities of sulfonamides and morpholine derivatives, such as antimicrobial
susceptibility testing or cancer cell proliferation assays.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the structural components of
3-(Morpholinosulfonyl)aniline and their potential contribution to its biological profile.
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Caption: Structural components of 3-(Morpholinosulfonyl)aniline and their potential biological
relevance.

Conclusion

While 3-(Morpholinosulfonyl)aniline itself is not extensively characterized in the scientific
literature, its chemical structure suggests that it may possess interesting biological properties
worthy of investigation. As a member of the sulfonamide class of compounds and containing
both aniline and morpholine moieties, it represents a promising starting point for medicinal
chemistry and drug discovery efforts. Further research is required to elucidate its specific
biological activities, mechanism of action, and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. 3-(Morpholinosulfonyl)aniline CAS 22184-97-0 [benchchem.com]

e 3. 3-(Morpholinosulfonyl)aniline | CymitQuimica [cymitquimica.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b185278?utm_src=pdf-body-img
https://www.benchchem.com/product/b185278?utm_src=pdf-body
https://www.benchchem.com/product/b185278?utm_src=pdf-body
https://www.benchchem.com/product/b185278?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Synthetic-route-for-3-fluoro-4-morpholinoaniline-and-its-sulfonamides-and-carbamates_fig3_319703715
https://www.benchchem.com/product/B185278
https://cymitquimica.com/products/IN-DA006ZGW/3-morpholinosulfonylaniline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

4. echemi.com [echemi.com]

5. 22184-97-0 | 3-(Morpholinosulfonyl)aniline | Tetrahedron [thsci.com]

6. Design, Synthesis and Preliminary Pharmacological Evaluation of New Non-Steroidal Anti-

Inflammatory Agents Having a 4-(Methylsulfonyl) Aniline Pharmacophore - PMC

[pmc.ncbi.nlm.nih.gov]

o 7. Design, synthesis and preliminary pharmacological evaluation of new non-steroidal anti-
inflammatory agents having a 4-(methylsulfonyl) aniline pharmacophore - PubMed

[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [3-(Morpholinosulfonyl)aniline CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185278#3-morpholinosulfonyl-aniline-cas-number-

and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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